Cas no 3278-94-2 (1,8,8-trimethylbicyclo3.2.1octane-2,4-dione)

• Product Name: 1,8,8-trimethylbicyclo3.2.1octane-2,4-dione
• CAS No: 3278-94-2
• Molecular Formula: C₁₁H₁₆O₂
• Molecular Weight: 180.24354
• MDL: MFCD00462673
• CID: 917259
• PubChem ID: 137876

1,8,8-trimethylbicyclo3.2.1octane-2,4-dione Properties

Names and Identifiers

• bicyclo[3.2.1]octane-2,4-dione,1,8,8-trimethyl-
• Bicyclo(3.2.1)octane-2,4-dione, 1,8,8-trimethyl-
• 1,8,8-trimethylbicyclo3.2.1octane-2,4-dione
• Z2692095213
• MLS002706836
• CHEMBL2139809
• CS-0246257
• 3278-94-2
• NSC-118846
• EN300-321000
• NSC118846
• NSC 118846
• SMR001574235
• DTXSID40954437
• 1,8,8-trimethylbicyclo[3.2.1]octane-2,4-dione
• SCHEMBL415670
• ZTIUZVPQAUZNLG-UHFFFAOYSA-N

• MDL： MFCD00462673
• InChIKey： ZTIUZVPQAUZNLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O2/c1-10(2)7-4-5-11(10,3)9(13)6-8(7)12/h7H,4-6H2,1-3H3
• SMILES： CC1(C2CCC1(C(=O)CC2=O)C)C

Computed Properties

• Exact Mass: 180.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 180.115029749g/mol
• Heavy Atom Count: 13
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds